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Compound of Interest

Compound Name: (Boc-aminooxy)acetic acid

Cat. No.: B558634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (Boc-
aminooxy)acetic acid, a critical bifunctional linker used extensively in peptide synthesis, drug

development, and bioconjugation. Understanding its solubility in various solvents is paramount

for its effective use in designing novel therapeutics, creating stable bioconjugates, and

developing targeted drug delivery systems.

Core Concepts: Structure and Polarity
(Boc-aminooxy)acetic acid, with the chemical formula C7H13NO5, possesses a molecular

weight of 191.18 g/mol . Its structure incorporates both a polar carboxylic acid group and a

nonpolar tert-butyloxycarbonyl (Boc) protecting group. This amphiphilic nature dictates its

solubility profile, allowing for dissolution in a range of organic solvents while exhibiting limited

solubility in water. The Boc group, in particular, enhances its stability and lipophilicity, making it

a versatile reagent in organic synthesis.[1][2]

Quantitative Solubility Data
Precise quantitative solubility data for (Boc-aminooxy)acetic acid is not extensively

documented in publicly available literature. However, one key data point has been reported:
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Solvent
Chemical
Formula

Solubility
Molar
Concentration
(approx.)

Notes

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO 100 mg/mL[3][4] 523.07 mM[3]

Ultrasonic

assistance may

be required for

dissolution. The

use of newly

opened, non-

hygroscopic

DMSO is

recommended

for optimal

solubility.[3][4]

Qualitative Solubility Data
Qualitative assessments indicate that (Boc-aminooxy)acetic acid is soluble in several

common organic solvents. This information is crucial for selecting appropriate solvent systems

for reactions and purification processes.

Solvent Chemical Formula Solubility

Methanol CH₃OH Soluble[1][5]

Dichloromethane (DCM) CH₂Cl₂ Soluble[5]

Tetrahydrofuran (THF) C₄H₈O Soluble[5]

Dimethylformamide (DMF) (CH₃)₂NC(O)H Soluble[5]

Experimental Protocols for Solubility Determination
For applications requiring precise solubility data in a specific solvent system, experimental

determination is recommended. The following is a generalized protocol based on the

isothermal equilibrium method for determining the solubility of a solid organic compound.
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Objective: To determine the solubility of (Boc-aminooxy)acetic acid in a selected solvent at a

specific temperature.

Materials:

(Boc-aminooxy)acetic acid (high purity)

Anhydrous solvent of interest

Vials with airtight seals

Constant temperature bath or incubator

Magnetic stirrer and stir bars

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) or other suitable analytical instrument

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of (Boc-aminooxy)acetic acid to a known volume of the solvent

in a vial. The presence of undissolved solid is essential to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stirrer for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.

Sample Collection and Preparation:
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Once equilibrium is achieved, stop the stirring and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pipette, ensuring no solid particles are transferred.

Filter the collected supernatant through a syringe filter into a pre-weighed volumetric flask.

Record the exact volume of the filtered solution.

Allow the solvent in the volumetric flask to evaporate completely under a gentle stream of

nitrogen or in a vacuum oven at a temperature that will not degrade the solute.

Once the solvent has evaporated, weigh the volumetric flask containing the dried solute.

Calculation of Solubility:

Calculate the mass of the dissolved (Boc-aminooxy)acetic acid by subtracting the initial

weight of the empty flask from the final weight.

Solubility can be expressed in various units, such as:

g/L = (mass of solute in g) / (volume of solvent in L)

mg/mL = (mass of solute in mg) / (volume of solvent in mL)

mol/L = (moles of solute) / (volume of solvent in L)

Alternatively, the concentration of the solute in the filtered supernatant can be determined using

a calibrated analytical technique such as HPLC.

Logical Workflow: (Boc-aminooxy)acetic Acid as a
Bifunctional Linker
(Boc-aminooxy)acetic acid is frequently employed as a heterobifunctional linker in

bioconjugation. Its carboxylic acid moiety can be activated to form an amide bond with an

amine-containing molecule, while the Boc-protected aminooxy group can be deprotected to

react with a carbonyl group (aldehyde or ketone) to form a stable oxime linkage.
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Workflow for (Boc-aminooxy)acetic Acid in Bioconjugation

Step 1: Activation and Amide Coupling

Step 2: Deprotection

Step 3: Oxime Ligation

(Boc-aminooxy)acetic acid

Activated Ester Intermediate

Activation

Boc-protected Conjugate

Activating Agent (e.g., EDC/NHS)

Amide Bond Formation

Molecule A (with primary amine)

Aminooxy-functionalized Conjugate

Boc Removal

Acidic Condition (e.g., TFA)

Final Bioconjugate

Oxime Bond Formation

Molecule B (with aldehyde or ketone)

Click to download full resolution via product page

Caption: Bioconjugation workflow using (Boc-aminooxy)acetic acid.

This guide provides essential solubility information and a practical experimental framework for

researchers and professionals working with (Boc-aminooxy)acetic acid. A thorough
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understanding of its solubility characteristics is fundamental to harnessing its full potential in

the development of innovative chemical and biological entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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